Cas no 27606-61-7 (1H-Indene-1,3(2H)-dione, 2-ethyl-)

• Product Name: 1H-Indene-1,3(2H)-dione, 2-ethyl-
• CAS No: 27606-61-7
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 238255
• PubChem ID: 594537
• Update Time: 2025-04-19

1H-Indene-1,3(2H)-dione, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1,3(2H)-dione, 2-ethyl-
• 2-ethylindene-1,3-dione
• 2-Ethyl-1H-indene-1,3(2H)-dione #
• CBEKYPINWJEJBP-UHFFFAOYSA-N
• 2-Ethylindane-1,3-dione
• 27606-61-7
• DTXSID60344114
• SCHEMBL8365427
• 2-Ethyl-1,3-indandione
• CHEMBL291102

• Inchi： 1S/C11H10O2/c1-2-7-10(12)8-5-3-4-6-9(8)11(7)13/h3-7H,2H2,1H3
• InChI Key： CBEKYPINWJEJBP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1CC)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14